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Compound of Interest

4'-Fluoro-3'-nitrobiphenyl-3-
Compound Name:
carboxylic acid

CAS No.: 1280786-72-2

Cat. No.: B581399

Get Quote

\ J

Compound Identity & Physicochemical Profile

o |[UPAC Name: 4'-Fluoro-3'-nitro[1,1'-biphenyl]-3-carboxylic acid[1][2]
e CAS Number: 1280786-72-2[1][2][3][4]
e Molecular Formula:
[11[2][5]
¢ Molecular Weight: 261.21 g/mol [5]

* Appearance: Pale yellow to tan crystalline solid (Nitro-aromatics typically exhibit yellow
coloration due to

transitions).[1]

¢ Solubility: Soluble in DMSO, DMF, Methanol, and warm Ethanol.[1] Sparingly soluble in
Dichloromethane.[1] Insoluble in water (unless basified).[1]
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Synthesis & Causality (The Origin of Impurities)

To understand the spectroscopic background noise, one must understand the synthesis. This

compound is most efficiently accessed via a Suzuki-Miyaura Cross-Coupling reaction.[1]

Rationale: The Suzuki coupling is chosen over Stille or Negishi couplings to avoid toxic tin

byproducts and to utilize the robust, commercially available boronic acid derivatives.[1]

Primary Synthetic Route[1]

e Coupling Partner A: 3-Carboxyphenylboronic acid (or 3-boronobenzoic acid).[1]

e Coupling Partner B: 4-Bromo-1-fluoro-2-nitrobenzene.[1]

o Catalyst:

(Resistant to air oxidation).[1]

e Base:

or

(Carbonate bases prevent hydrolysis of the sensitive C-F bond compared to stronger

hydroxides).

3-Carboxyphenylboronic acid

4'-Fluoro-3'-nitrobiphenyl-

/ 3-carboxylic acid

(Ring A Source)

| Suzuki Coupling
Pd(dppf)CI2, K2CO3
—W| Dioxane/H20, 90°C

4-Bromo-1-fluoro-2-nitrobenzene

Side Rxn Impurity: Protodeboronation
(Benzoic Acid)

I~

(Ring B Source)

~-=
~——

Impurity: Homocoupling
(Biphenyl-3,3'-dicarboxylic acid)

Click to download full resolution via product page

Figure 1: Suzuki-Miyaura synthesis pathway showing primary product and potential

spectroscopic impurities.
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Spectroscopic Characterization (The Core)
A. Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent: DMSO-

Is the standard solvent due to the carboxylic acid's solubility and the need to prevent exchange
of the acidic proton.[1]

1.

H NMR (400 MHz, DMSO-

) - Structural Assignment The spectrum is defined by two distinct spin systems (Ring A and
Ring B).[1]
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Shift (
Position Multiplicity
» Ppm)

Assighment
Coupling (Hz) | ggic

Acidic proton;
-COOH 13.10-13.30 brs - broad due to H-
bonding.[1]

Isolated between
COOH and

H-2 (Ring A) 8.20-8.25 t (narrow) biphenyl bond.[1]
Most deshielded
on Ring A.

Diagnostic Peak.
Ortho to

H-2' (Ring B) 8.45 - 8.55 dd (strong

deshielding) and
meta to F.

Ortho to biphenyl

H-6' (Ring B) 8.10-8.18 ddd bond, para to

1]

Ortho to biphenyl

H-6 (Ring A) 7.95 - 8.05 dt
bond.[1]

Ortho to COOH.

H-4 (Ring A) 7.90 - 8.00 dt 1

Diagnostic Peak.
Large coupling to
H-5' (Ring B) 7.70-7.80 dd F (ortho).[1]
Upfield due to F
shielding.[1]

Meta to both
H-5 (Ring A) 7.60 - 7.68 t substituents on
Ring A.
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Critical Validation Check:

e Look for the large coupling constant (

Hz) in the region of 7.70-7.80 ppm.[1] This confirms the H atom is ortho to the Fluorine.[1]

e The H-2' proton must appear significantly downfield (>8.4 ppm) due to the anisotropic effect
of the adjacent nitro group.[1]

F NMR (376 MHz, DMSO-
)
e Shift:

-115.0 to -120.0 ppm.[1]

o Pattern: Multiplet (typically a quartet-like structure due to coupling with H-5" and H-6' and H-
2).[1]

o Reference: Internal standard
(
0.[1]0) or
-trifluorotoluene (

-63.7).[1]

C NMR (100 MHz, DMSO-

)

e Carbonyl (C=0): ~167.0 ppm.[1]

e C-F Carbon (C-4'): ~154.0 ppm (doublet,
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Hz).[1]
e C-NO2 Carbon (C-3): ~137.0 ppm (doublet,

Hz).[1]

B. Infrared (IR) Spectroscopy (ATR/KBr)

The IR spectrum provides a quick "fingerprint" validation of functional groups.[1]

Wavenumber (

Functional Group Mode Notes
)
Broad "hump"
, characteristic of
2800 - 3200 O-H (Acid) Stretch

carboxylic acid

dimers.

Strong, sharp band.[1]
1680 - 1705 C=0[1] (Acid) Stretch Lower freq than esters

due to conjugation.

Key diagnostic.
Stretch Distinguishes from
. retc
(Asymmetric) non-nitrated

precursors.

1535 - 1550

Paired with the 1535
Stretch

Strong band, often
1200 - 1250 C-F Stretch overlapping with C-O

stretches.[1]

C. Mass Spectrometry (LC-MS)

 lonization Mode: Electrospray lonization (ESI), Negative Mode (

).[1]
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o Rationale: Carboxylic acids deprotonate easily, making negative mode far more sensitive
than positive mode.[1]

Fragmentation Pattern:
» Molecular lon:
m/z.[1]
o Decarboxylation: Loss of

(44 Da)
miz 216.[1]

¢ Nitro Loss: Loss of

(46 Da) or

is common in high-energy collisions.[1]

Parent lon [M-HJ-
m/z 260.04

- NO2 (46 Da)

Fragment A Fragment B

[M-H-CO2]- [M-H-NO2]-
m/z 216 m/z 214

Click to download full resolution via product page

Figure 2: Primary fragmentation pathways in ESI(-) Mass Spectrometry.[1]

Experimental Protocol: Sample Preparation

To ensure reproducible data, follow this self-validating protocol:

Step 1: Purity Check (TLC)
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Stationary Phase: Silica Gel

1]

Mobile Phase: Dichloromethane : Methanol (9:[1]1) + 1% Acetic Acid.[1]

Visualization: UV (254 nm).[1]

Expectation: Product
[1] Starting materials (boronic acid) usually stay at baseline or streak.[1]

Step 2: NMR Sample Prep

Weigh 5-10 mg of the dry solid.[1]

Add 0.6 mL DMSO-

Sonicate for 30 seconds to ensure complete dissolution of the crystalline lattice.

Filtration (Optional): If the solution is cloudy (inorganic salts from Suzuki coupling), filter
through a cotton plug into the NMR tube. Note: Suspended solids cause line broadening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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